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Compound of Interest

Compound Name: PS-1145

Cat. No.: B1679806

Essential Safety and Handling Guide for PS-1145

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
PS-1145, a potent IkB kinase (IKK) inhibitor. The following procedural guidance is based on
best practices for handling potent kinase inhibitors and dimethyl sulfoxide (DMSO)-based
solutions, as a specific Safety Data Sheet (SDS) for PS-1145 is not publicly available. It is
crucial to supplement this guide with your institution's specific safety protocols.

Compound Information and Storage

PS-1145 is a selective inhibitor of IkB kinase (IKK), which plays a crucial role in the NF-kB
signaling pathway.[1] Understanding its physical and chemical properties is the first step in safe
handling.
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Property Data

Chemical Formula C17H11CIN4O
Molecular Weight 322.75 g/mol
Appearance Yellow solid powder[1]
Solubility Soluble in DMSOJ2][3]

Storage (Powder)

Store at -20°C for the long term (months to
years) or at 0-4°C for the short term (days to

weeks). Keep dry and in the dark.[1]

Storage (in DMSO)

Aliquot and store at -80°C for up to 2 years or at
-20°C for up to 1 year to avoid repeated freeze-

thaw cycles.[4]

Personal Protective Equipment (PPE)

Due to the potent nature of PS-1145 and the skin-penetrating properties of its common solvent,

DMSO, a comprehensive PPE strategy is mandatory.

PPE Category

Recommended Equipment

Hand Protection

Double-gloving with nitrile or neoprene gloves is
recommended. Change gloves immediately if

contaminated.

Eye Protection

Chemical safety goggles or a face shield should

be worn at all times.

Body Protection

A buttoned lab coat, preferably a disposable

one, should be worn over personal clothing.

Respiratory Protection

When handling the powder form outside of a
certified chemical fume hood, a NIOSH-
approved respirator with a particulate filter is

advised to prevent inhalation.
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Handling and Operational Plan

A step-by-step approach to handling PS-1145, from preparation of solutions to experimental
use, is critical to minimize exposure risk.

Experimental Workflow for Handling PS-1145
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Caption: A workflow for the safe handling of PS-1145 from preparation to disposal.
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Disposal Plan

Proper disposal of PS-1145 and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

o Liquid Waste: All solutions containing PS-1145, including unused stock solutions, working
solutions, and cell culture media from treated cells, must be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

e Solid Waste: All materials that have come into contact with PS-1145, such as pipette tips,
gloves, vials, and bench paper, should be collected in a designated hazardous solid waste
container.

o Decontamination: Work surfaces should be thoroughly decontaminated after handling PS-
1145. A solution of 70% ethanol followed by water is generally effective for cleaning surfaces.

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidelines on the disposal of potent pharmaceutical compounds and
DMSO-containing waste.

Emergency Procedures

In the event of an exposure, immediate and appropriate action is critical.

Exposure Type Immediate Action

Immediately wash the affected area with
Skin Contact copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Immediately flush eyes with a gentle, steady
Eye Contact stream of water for at least 15 minutes, holding

the eyelids open.

Inhalation Move to fresh air immediately.

Ingestion Do NOT induce vomiting.
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In all cases of exposure, seek immediate medical attention and inform medical personnel of the

identity of the compound.

NF-kB Signhaling Pathway

PS-1145 is an inhibitor of IkB kinase (IKK), a key enzyme in the canonical NF-kB signaling
pathway. Understanding this pathway is essential for interpreting experimental results.

Canonical NF-kB Signaling Pathway
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Caption: The canonical NF-kB signaling pathway and the inhibitory action of PS-1145.

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b1679806?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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